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This technical support center provides essential guidance on the reliability of Direct Imaging of

Neuronal Activity (DIANA) fMRI findings. In light of recent scientific scrutiny and challenges in

reproducing original results, this resource offers troubleshooting guides and frequently asked

questions (FAQs) to help researchers critically evaluate data and avoid common pitfalls.

Frequently Asked Questions (FAQs)
Q1: What is the current scientific consensus on the reliability of DIANA fMRI?

A1: The reliability of DIANA fMRI is currently a subject of significant controversy within the

neuroimaging community.[1] Several independent research groups have failed to replicate the

original findings, which reported the direct detection of neuronal activity.[2][3][4][5] These

replication failures suggest that the originally observed signals may not be of neuronal origin

but rather artifacts of the experimental methodology.[2][6][7]

Q2: Has the original DIANA fMRI paper been retracted?

A2: Yes, the original 2022 paper published in Science that introduced the DIANA fMRI method

was retracted by the authors in September 2025.[8] The retraction notice stated that upon

reanalysis, the additional results did not robustly support the original conclusions.[8]

Q3: What are the primary concerns raised by replication studies?
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A3: The main concerns highlighted by studies attempting to replicate the DIANA findings

include:

Signal as an Artifact: Evidence suggests the "DIANA signal" may be an artifact generated by

the MRI pulse sequence timing and its interaction with the hardware, rather than a direct

measure of neural activity.[2][6][7]

Cherry-Picking of Data: One replication attempt could only generate a DIANA-like signal

when they selectively analyzed trials that already resembled the expected signal, raising

concerns about potential bias in the original data analysis.[3][9]

Lack of a Clear Biophysical Mechanism: There is no well-established biophysical explanation

for how DIANA fMRI would directly measure neuronal activity, making it difficult to distinguish

a true signal from noise or artifacts.[10]

Troubleshooting Guide: Identifying Potential
Artifacts
Users of DIANA-like fMRI methods should be vigilant for potential artifacts that can mimic

neuronal signals. This guide outlines common issues and steps to investigate them.
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Potential Issue Description Troubleshooting Steps

Pulse Sequence Timing

Artifacts

The interaction between the

MRI's radiofrequency pulses

and data acquisition timing can

create spurious signals.[7] A

slight delay in the trigger signal

for animal stimulation has

been identified as a potential

source of artifacts.[8]

1. Run control experiments

without any neuronal

stimulation to see if a similar

signal is present. 2. Vary the

timing of the stimulus

presentation relative to the

MRI data acquisition. A true

neuronal signal should have a

consistent temporal

relationship to the stimulus,

while an artifact might be

locked to the acquisition

timing. 3. Consult with an MRI

physicist to review the

specifics of your pulse

sequence and its

implementation.

Subject Motion

Even minute head movements

can introduce significant signal

changes that may be

misinterpreted as functional

activation, especially with the

high temporal resolution of

DIANA.[11]

1. Rigorously analyze motion

correction parameters. 2.

Exclude runs with motion

exceeding a predefined

threshold (e.g., more than the

size of a voxel).[12] 3. Employ

prospective motion correction

techniques if available.

Inflow Effects

The flow of fresh, unsaturated

blood into the imaging slice

can cause signal changes that

are not directly related to local

neuronal activity.[11] This is a

particular concern in slice-

selective acquisitions.

1. Use a larger imaging volume

or a 3D acquisition sequence if

possible to minimize inflow

effects. 2. Acquire data with

and without arterial spin

labeling (ASL) to estimate the

contribution of perfusion to the

signal.
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Data Analysis Bias

As suggested by some

replication studies, selective

averaging of trials can create

an apparent signal from noisy

data.[3]

1. Establish and adhere to a

strict, a priori data exclusion

and analysis plan. 2. Avoid any

data selection based on

whether it conforms to the

expected outcome. 3. Perform

robust statistical testing with

appropriate corrections for

multiple comparisons.

Experimental Protocols
Understanding the methodologies is key to interpreting the DIANA fMRI literature. Below are

summaries of the original proposed protocol and a generalized protocol for a control

experiment to test for artifacts.

Original DIANA fMRI Protocol (as described in initial reports)

This protocol is presented for informational purposes to help understand the context of the

DIANA controversy.

Animal Preparation: Anesthetized mice were used in the original studies.[3][13] Anesthesia

was maintained with a continuous infusion of ketamine and xylazine.[13]

Stimulation: Electrical stimulation was applied to the whiskers of the mice.[3]

fMRI Acquisition:

A shuffled line scanning k-t pulse sequence was used.[13]

High temporal resolution was achieved with a TR of 5 ms and a TE of 2 ms.[13][14]

Data was acquired on a high-field MRI scanner (e.g., 9.4 T).[13][14]

Data Analysis:

Multiple trials were averaged to improve the signal-to-noise ratio.[13]
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A region of interest (ROI) was typically defined in the primary somatosensory cortex.[13]

Control Experiment Protocol to Test for Artifacts

This protocol is designed to investigate whether observed signals are of neuronal origin or are

artifacts of the experimental setup.

Animal Preparation: Same as the original protocol to maintain consistency.

"Sham" Stimulation:

No Stimulation: Run the entire DIANA fMRI sequence without any external stimulation.

Disconnected Stimulator: Run the sequence with the stimulator trigger active but the

stimulator disconnected from the animal. This tests for electrical interference from the

trigger itself.[6]

fMRI Acquisition: Identical fMRI parameters as the original experiment.

Data Analysis:

Analyze the data from the control conditions using the exact same analysis pipeline as the

stimulation condition.

Compare the results. The presence of a "DIANA-like" signal in the control conditions

would strongly suggest it is an artifact.[6]

Quantitative Data Summary
The following table summarizes the reported characteristics of the DIANA signal from the

original study and the findings from replication attempts. The discrepancies in these values are

central to the ongoing debate.
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Parameter
Original DIANA Study Report

(Toi et al., 2022)

Replication/Artifact Studies'

Findings

Signal Peak Timing
~25 milliseconds after

stimulus[8]

An 18-millisecond peak was

found, but attributed to data-

collection timing artifacts.[3]

Signal Amplitude ~0.2% signal change[6]

A ~0.02% signal increase was

observed in one human study,

but was not distinguishable

from noise in control regions.

[15]

Reproducibility
Initially reported as robustly

detectable.

Multiple independent labs

failed to replicate the findings.

[2][3][4][5]

Likely Signal Source
Proposed to be direct neuronal

activity.[16]

Attributed to pulse sequence

artifacts, timing errors, and/or

biased data selection.[2][3][6]

[8]

Visualizations
Logical Workflow for Critical Evaluation of DIANA fMRI Data

This diagram outlines a recommended workflow for researchers investigating or encountering

DIANA fMRI findings. It emphasizes a structured approach to identifying potential artifacts.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.thetransmitter.org/retraction/authors-retract-science-paper-on-controversial-fmri-method/
https://www.thetransmitter.org/brain-imaging/two-studies-fail-to-replicate-holy-grail-diana-fmri-method-for-detecting-neural-activity/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10971484/
https://espace.library.uq.edu.au/view/UQ:0f9b909
https://scitechdaily.com/diana-debunked-by-mit-the-mri-that-couldnt-read-minds/
https://www.thetransmitter.org/brain-imaging/two-studies-fail-to-replicate-holy-grail-diana-fmri-method-for-detecting-neural-activity/
https://ouci.dntb.gov.ua/en/works/leMw02kl/
https://www.realclearscience.com/2024/04/12/no_one_can_replicate_a_revolutionary_fmri_technique_1024624.html
https://www.labmanager.com/diana-a-noninvasive-approach-for-in-vivo-direct-imaging-of-neuronal-activity-29018
https://scitechdaily.com/diana-debunked-by-mit-the-mri-that-couldnt-read-minds/
https://www.thetransmitter.org/brain-imaging/two-studies-fail-to-replicate-holy-grail-diana-fmri-method-for-detecting-neural-activity/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10971484/
https://www.thetransmitter.org/retraction/authors-retract-science-paper-on-controversial-fmri-method/
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Phase

Data Analysis Phase

Interpretation

Design DIANA fMRI Experiment

Run Experiment with Neuronal Stimulation Run Control Experiments
(No Stimulation, Sham Trigger)

Apply Identical Pre-processing
and Analysis Pipeline

Signal Detected in
Stimulation Condition?

Signal Detected in
Control Condition(s)?

Yes

No Signal Detected

No

Signal is Likely an Artifact

Yes

Potential for Neuronal Origin,
Requires Further Validation

No

Very Low Confidence in Result:
Investigate Artifact Source

Low Confidence in Result:
Publish with Caution High Confidence in Null Result

Click to download full resolution via product page

Caption: Critical evaluation workflow for DIANA fMRI experiments.
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Proposed Sources of Artifact in DIANA fMRI

This diagram illustrates the potential pathways through which non-neuronal signals (artifacts)

can be generated in a DIANA fMRI experiment.

Experimental SetupPotential Artifact Sources
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MRI Scanner
Pulse Sequence

Measured fMRI Signal
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Trigger SignalPulse Sequence Instability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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